Cas no 380430-66-0 (2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione)

• Product Name: 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione
• CAS No: 380430-66-0
• MF: C₂₁H₂₂BNO₄
• MW: 363.214685916901
• MDL: MFCD02179492
• CID: 303618
• PubChem ID: 2773562
• Update Time: 2025-11-02

2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• (2-Phthalimidoethylphenyl)Boronic Acid,Pinacol Ester
• 2-(N-Phthalimidomethyl)benzeneboronic acid pinacol ester
• (2-PHTHALIMIDOMETHYLPHENYL)BORONIC ACID, PINACOL ESTER
• 2-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)isoindoline-1,3-dione
• 2-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-isoindole-1,3-dione
• 2-Phthalimidomethylphenylboronic acid, pinacol ester
• 2-[(Phthalimid-1-yl)methyl]benzeneboronic acid, pinacol ester
• 2-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]isoindole-1,3-dione
• MFCD02179492
• SCHEMBL1684325
• FT-0644549
• A823988
• 380430-66-0
• AS-2480
• CS-0175673
• (2-Phthalimidomethylphenyl)boronic acid,pinacol ester
• E84513
• (2-Phthalimidomethylphenyl)boronic acid pinacol ester
• C21H22BNO4
• 2-{[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-isoindole-1,3(2H)-dione
• [2-[(1,3-dioxoisoindolin-2-yl)methyl]phenyl]-(2-hydroxy-1,1,2-trimethyl-propoxy)borinic acid;2-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-isoindole-1,3-dione
• AB11259
• 2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]benzeneboronic acid, pinacol ester
• AKOS016339789
• DTXSID00378554
• 2-{[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• BP-12861
• 2-{[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}ISOINDOLE-1,3-DIONE
• DB-017941
• 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione

• MDL： MFCD02179492
• Inchi： 1S/C21H22BNO4/c1-20(2)21(3,4)27-22(26-20)17-12-8-5-9-14(17)13-23-18(24)15-10-6-7-11-16(15)19(23)25/h5-12H,13H2,1-4H3
• InChI Key： HXXPHCDZEYKJQR-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2CN2C(C3C=CC=CC=3C2=O)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 363.16400
• Monoisotopic Mass: 363.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 512.7°C at 760 mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.596
• PSA: 55.84000
• LogP: 2.71990

2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione

Research Briefing on 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione (CAS: 380430-66-0)

The compound 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione (CAS: 380430-66-0) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing pharmaceuticals. Boron-based compounds are increasingly recognized for their therapeutic potential, particularly in oncology and inflammation. The presence of the dioxaborolane moiety in this molecule enhances its stability and reactivity, making it a valuable building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione in the targeted delivery of boron to cancer cells. The study utilized a combination of in vitro and in vivo models to assess the compound's pharmacokinetics and biodistribution. Results indicated a high selectivity for tumor tissues, with minimal off-target effects, suggesting its potential as a boron carrier for boron neutron capture therapy (BNCT).

Another notable application of this compound is in the development of protease inhibitors. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its use as a key intermediate in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease. The boronic acid derivative of this compound exhibited strong binding affinity and inhibitory activity, paving the way for further optimization and clinical evaluation.

From a synthetic chemistry perspective, advancements in the preparation of 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione have been achieved through palladium-catalyzed cross-coupling reactions. These methods offer improved yields and scalability, addressing previous challenges in large-scale production. Recent patents also highlight its utility in the synthesis of fluorescent probes for bioimaging, leveraging its unique photophysical properties.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Ongoing research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-2-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-isoindole-1,3-dione (CAS: 380430-66-0) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from cancer therapy to antiviral drug development. Continued research into its mechanisms of action and synthetic pathways will be crucial for unlocking its full potential in the biomedical field.